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Compound of Interest

Compound Name: Ac-ANW-AMC

Cat. No.: B12401284 Get Quote

Introduction
Ac-ANW-AMC (Acetyl-Alanine-Asparagine-Tryptophan-7-amido-4-methylcoumarin) is a

sensitive fluorogenic peptide substrate designed for measuring the chymotrypsin-like activity of

the immunoproteasome.[1] It is preferentially hydrolyzed by the β5i (LMP7) subunit of the

immunoproteasome.[2][3] Upon enzymatic cleavage of the peptide backbone, the highly

fluorescent 7-amino-4-methylcoumarin (AMC) moiety is released. The resulting fluorescence

can be monitored kinetically to quantify enzyme activity and is typically measured at an

excitation wavelength of 345-360 nm and an emission wavelength of 445-460 nm.

These application notes provide a detailed protocol for the preparation of a working solution of

Ac-ANW-AMC from a concentrated stock solution in Dimethyl Sulfoxide (DMSO).

Materials and Reagents
Ac-ANW-AMC solid powder (MW: 588.61 g/mol )

Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9%

Assay Buffer (e.g., 20 mM Tris-HCl, 0.5 mM EDTA, pH 8.0)

Sterile microcentrifuge tubes (1.5 mL)

Sterile conical tubes (15 mL or 50 mL)
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Calibrated precision pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Quantitative Data Summary
The following tables summarize the key quantitative parameters for Ac-ANW-AMC.

Table 1: Physical and Spectroscopic Properties

Parameter Value Reference(s)

Molecular Weight (MW) 588.61 g/mol

Recommended Solvent DMSO

Maximum Solubility in DMSO ≥10 mM

Excitation Wavelength (Ex) 345 - 360 nm

Emission Wavelength (Em) 445 - 460 nm

Table 2: Stock Solution Preparation (for a 10 mM Stock)

Parameter Value Calculation

Mass of Ac-ANW-AMC 1 mg N/A

Volume of DMSO 169.89 µL
(1 mg / 588.61 g/mol ) / 0.010

mol/L

Mass of Ac-ANW-AMC 5 mg N/A

Volume of DMSO 849.46 µL
(5 mg / 588.61 g/mol ) / 0.010

mol/L

Table 3: Storage and Stability of Stock Solution in DMSO
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Storage
Temperature

Shelf Life Recommendations Reference(s)

-20°C 1 month

Protect from light.

Aliquot to avoid

freeze-thaw cycles.

-80°C 6 months

Protect from light.

Aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
This section details the step-by-step procedures for preparing the stock and working solutions.

Protocol 1: Preparation of 10 mM Ac-ANW-AMC Stock
Solution in DMSO
This protocol describes the reconstitution of solid Ac-ANW-AMC powder to create a

concentrated stock solution.

Weighing: Accurately weigh the desired amount of Ac-ANW-AMC powder (e.g., 1 mg) in a

sterile microcentrifuge tube. Perform this in a chemical fume hood using appropriate

personal protective equipment.

Solvent Addition: Based on the mass, calculate the required volume of anhydrous DMSO to

achieve a 10 mM concentration (see Table 2). For 1 mg of Ac-ANW-AMC, add 169.89 µL of

DMSO. It is critical to use newly opened, anhydrous DMSO, as hygroscopic DMSO can

negatively impact solubility.

Dissolution: Tightly cap the tube and vortex at maximum speed for 2-5 minutes to dissolve

the powder completely. If solubility issues persist, briefly warm the tube to 37°C and sonicate

in an ultrasonic bath.

Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-

use aliquots in sterile, light-protected tubes. Store immediately at -20°C for short-term use
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(up to 1 month) or -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw

cycles.

Protocol 1: Stock Solution Preparation

Weigh Ac-ANW-AMC
Solid Powder

Add Anhydrous DMSO
(e.g., to 10 mM)

Vortex / Sonicate
Until Dissolved

Aliquot into
Light-Protected Tubes

Store at -20°C / -80°C

Mechanism of Action

Ac-ANW-AMC (Non-fluorescent) Immunoproteasome
(β5i Subunit) Peptide Fragment + AMC (Fluorescent)

Cleavage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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